Cas no 1934521-68-2 (3-(3-methylbutan-2-yl)oxane-3-carbaldehyde)

• Product Name: 3-(3-methylbutan-2-yl)oxane-3-carbaldehyde
• CAS No: 1934521-68-2
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• CID: 6411669
• PubChem ID: 130640368
• Update Time: 2025-11-01

3-(3-methylbutan-2-yl)oxane-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(3-methylbutan-2-yl)oxane-3-carbaldehyde
• 2H-Pyran-3-carboxaldehyde, 3-(1,2-dimethylpropyl)tetrahydro-
• 1934521-68-2
• EN300-1620595

• Inchi： 1S/C11H20O2/c1-9(2)10(3)11(7-12)5-4-6-13-8-11/h7,9-10H,4-6,8H2,1-3H3
• InChI Key： AILMIFOVJZYCNN-UHFFFAOYSA-N
• SMILES： C1OCCCC1(C(C)C(C)C)C=O

Computed Properties

• Exact Mass: 184.146329876g/mol
• Monoisotopic Mass: 184.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.980±0.06 g/cm3(Predicted)
• Boiling Point: 248.5±23.0 °C(Predicted)

Additional information on 3-(3-methylbutan-2-yl)oxane-3-carbaldehyde

Introduction to 3-(3-methylbutan-2-yl)oxane-3-carbaldehyde (CAS No. 1934521-68-2)

3-(3-methylbutan-2-yl)oxane-3-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1934521-68-2, is a significant compound in the field of organic chemistry and pharmaceutical research. This aldehyde derivative, featuring a oxane ring substituted with a 3-methylbutan-2-yl group, has garnered attention due to its structural uniqueness and potential applications in synthetic chemistry and drug development.

The molecular structure of 3-(3-methylbutan-2-yl)oxane-3-carbaldehyde consists of a five-membered oxane heterocycle linked to an aldehyde functional group (-CHO) at the third carbon position. The presence of the 3-methylbutan-2-yl side chain introduces steric and electronic effects that can influence its reactivity and interaction with biological targets. This compound represents an interesting scaffold for medicinal chemists exploring novel pharmacophores.

In recent years, the demand for structurally diverse aldehydes has increased in pharmaceutical research, particularly for their role as key intermediates in the synthesis of heterocyclic compounds. The oxane ring, known for its stability and flexibility, is a common motif in biologically active molecules. Compounds containing this moiety have been investigated for their potential in treating various diseases, including neurological disorders and infections.

One of the most compelling aspects of 3-(3-methylbutan-2-yl)oxane-3-carbaldehyde is its utility as a building block in organic synthesis. The aldehyde group allows for further functionalization via condensation reactions, such as aldol additions or cross-coupling reactions, enabling the construction of more complex molecules. This flexibility makes it a valuable reagent in the development of new synthetic methodologies.

Recent studies have highlighted the importance of aldehyde derivatives in drug discovery. Aldehydes are known to participate in various biochemical pathways and can act as probes or inhibitors of enzymatic activity. For instance, modifications of the oxane ring have been shown to enhance binding affinity to specific protein targets, making this class of compounds attractive for therapeutic applications.

The synthesis of 3-(3-methylbutan-2-yl)oxane-3-carbaldehyde involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as catalytic hydrogenation and asymmetric synthesis, have been employed to introduce specific stereochemical configurations. These methods are critical for producing enantiomerically pure forms, which are often required for pharmaceutical applications.

In addition to its synthetic utility, 3-(3-methylbutan-2-yl)oxane-3-carbaldehyde has shown promise in preliminary biological evaluations. Researchers have investigated its potential as a precursor for bioactive molecules by screening its derivatives for biological activity. Early findings suggest that certain analogs may exhibit properties relevant to antimicrobial or anti-inflammatory therapies.

The structural features of this compound make it an excellent candidate for further exploration in medicinal chemistry. The combination of the oxane ring and the 3-methylbutan-2-yl substituent provides a unique chemical space that can be exploited to design novel therapeutics. Future studies may focus on optimizing synthetic routes and evaluating the pharmacological profile of derivatives derived from this scaffold.

The growing interest in heterocyclic compounds underscores their importance in modern drug discovery. Oxane-based derivatives, including 3-(3-methylbutan-2-yl)oxane-3-carbaldehyde, continue to be studied for their potential therapeutic benefits. Advances in computational chemistry and high-throughput screening techniques are expected to accelerate the discovery process, enabling faster identification of promising candidates.

In conclusion, 3-(3-methylbutan-2-yl)oxane-3-carbaldehyde (CAS No. 1934521-68-2) is a versatile and intriguing compound with significant implications in organic synthesis and pharmaceutical research. Its unique structural features and potential biological activity make it a valuable asset for researchers aiming to develop new drugs and chemical entities.